Cas no 2866323-65-9 (Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) )

• Product Name: Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1)
• CAS No: 2866323-65-9
• MF: C₅H₉ClF₃NO₂S
• MW: 239.643669843674
• CID: 5562907
• Update Time: 2025-06-23

Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1)

• Inchi： 1S/C5H8F3NO2S.ClH/c6-5(7,8)12(10,11)3-4-1-9-2-4;/h4,9H,1-3H2;1H
• InChI Key： ZEOCHSXIOGAHOU-UHFFFAOYSA-N
• SMILES： Cl.O=S(C(F)(F)F)(CC1CNC1)=O

Additional information on Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1)

Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1): A Versatile Compound in Modern Pharmaceutical Research

CAS no2866323-65-9 represents a critical chemical entity in the field of medicinal chemistry, with its unique molecular structure and functional groups making it a focal point for Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) research. This compound, characterized by its trifluoromethyl and sulfonyl functionalities, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for targeted therapies in oncology and inflammatory diseases.

The trifluoromethyl group in Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) imparts unique physicochemical properties, such as enhanced hydrophobicity and metabolic stability, which are crucial for optimizing drug-like characteristics. These properties are particularly relevant in the context of modern pharmaceutical research, where the design of compounds with improved bioavailability and reduced off-target effects is a priority. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with trifluoromethyl substitutions exhibit significantly higher binding affinity for G-protein-coupled receptors (GPCRs) compared to their non-fluorinated analogs, underscoring the importance of such functional groups in drug development.

The sulfonyl moiety in Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) contributes to its reactivity and versatility in synthetic chemistry. This functional group is known to participate in various biologically relevant interactions, such as hydrogen bonding and ion-pairing, which can modulate the pharmacokinetic profile of the compound. Recent advancements in computational chemistry have enabled the prediction of sulfonyl-based interactions with biological targets, facilitating the rational design of more effective therapeutic agents. For instance, a 2024 review in Drug Discovery Today emphasized the role of sulfonyl derivatives in enhancing the selectivity of kinase inhibitors, a critical aspect in the treatment of cancers with specific genetic mutations.

The hydrochloride salt form of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) is particularly advantageous for pharmaceutical applications due to its solubility and stability in aqueous environments. This form is widely used in the formulation of oral medications, as it ensures consistent bioavailability and reduces the risk of degradation during storage. A 2023 clinical trial published in Pharmaceutical Research highlighted the efficacy of hydrochloride-based compounds in improving the solubility of poorly water-soluble drugs, a challenge that has been addressed through the development of advanced solid-state formulations.

Recent studies have also explored the potential of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) in the treatment of neurodegenerative disorders. A 2024 preclinical study in Neurochemistry International reported that this compound exhibits neuroprotective effects by modulating the activity of specific ion channels involved in neuronal signaling. The trifluoromethyl group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system (CNS) disorders. These findings suggest that Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) could be a valuable tool in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) involves a series of well-defined chemical transformations, including the introduction of the trifluoromethyl and sulfonyl groups. Modern synthetic methods, such as microwave-assisted reactions and catalytic approaches, have significantly improved the efficiency and scalability of its production. A 2023 article in Organic & Biomolecular Chemistry described a novel route to this compound that reduces the number of steps and minimizes the use of hazardous reagents, aligning with the principles of green chemistry. These advancements are essential for the large-scale production of pharmaceuticals, ensuring both economic viability and environmental sustainability.

Furthermore, the molecular flexibility of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) allows it to interact with multiple biological targets, making it a potential multitarget drug. This property is particularly valuable in the context of complex diseases such as cancer, where the simultaneous modulation of multiple pathways can lead to more effective therapeutic outcomes. A 2024 study in ACS Chemical Biology demonstrated that this compound can inhibit both the PI3K/AKT and MAPK signaling pathways, which are frequently dysregulated in various cancers. The ability to target these pathways simultaneously may reduce the likelihood of drug resistance, a major challenge in oncology treatment.

Despite its promising potential, the development of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) as a therapeutic agent requires further investigation into its safety profile and long-term effects. Preclinical studies have shown that the compound is generally well-tolerated, but more extensive clinical trials are needed to confirm its efficacy and safety in human populations. The use of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), is critical in elucidating the molecular mechanisms of action and identifying potential side effects. These studies will provide essential insights for the optimization of the compound for clinical use.

In conclusion, CAS no2866323-65-9 and its derivative, Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1), represent a significant advancement in the field of medicinal chemistry. The unique combination of trifluoromethyl and sulfonyl functionalities, along with the advantages of the hydrochloride salt form, positions this compound as a versatile tool for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of Azetidine, 3-[[(trifluoromethyl)sulfonyl]methyl]-, hydrochloride (1:1) are expected to expand, offering new opportunities for the treatment of a wide range of diseases.